N-[1-(1,3-benzoxazol-2-yl)-2-(3,4-dimethoxyphenyl)vinyl]benzamide

• IUPAC Name: N-[(E)-1-(1,3-benzoxazol-2-yl)-2-(3,4-dimethoxyphenyl)ethenyl]benzamide
• InChI: InChI=1S/C24H20N2O4/c1-28-21-13-12-16(15-22(21)29-2)14-19(25-23(27)17-8-4-3-5-9-17)24-26-18-10-6-7-11-20(18)30-24/h3-15H,1-2H3,(H,25,27)/b19-14+
• InChI Key: UPVZIPOHWWRNDN-XMHGGMMESA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C2=NC3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(\C2=NC3=CC=CC=C3O2)/NC(=O)C4=CC=CC=C4)OC
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Many derivatives of benzoxazoles are commercially important and find use in research as a starting material for the synthesis of larger, usually bioactive structures.

Synthesis Analysis

The synthesis of benzoxazole derivatives often involves the reaction of 2-aminophenols with various electrophilic agents. For instance, the reaction of N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) with various substituted 2-aminophenols enables a facile synthesis of 2-aminobenzoxazole derivatives.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives can be confirmed by techniques such as IR, 1H/13C-NMR, and mass spectrometry.

Chemical Reactions Analysis

Benzoxazole derivatives can undergo various chemical reactions depending on the substituents present on the benzoxazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives can vary widely depending on their structure. For instance, benzoxazole itself is a white to light yellow solid.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on their structure and the biological target. Some benzoxazole derivatives have shown antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with benzoxazole derivatives can vary widely depending on their structure. It’s important to refer to the specific safety data sheet (SDS) for each compound.

Future Directions

Benzoxazole derivatives have gained a lot of importance in recent years due to their wide spectrum of pharmacological activities. Therefore, the development of new benzoxazole derivatives with improved efficacy and safety profiles is a promising area of research.